Cas no 864772-77-0 (2-(2-{[(3-Fluorophenyl)methyl]oxy}phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2-{[(3-Fluorophenyl)methyl]oxy}phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane framework enhances shelf life and handling convenience, while the fluorinated aromatic moiety contributes to its utility in synthesizing complex fluorinated biaryl structures. The compound’s high purity and consistent reactivity make it suitable for pharmaceutical and agrochemical applications, where precise coupling efficiency is critical. Its structural design facilitates controlled functionalization, enabling selective bond formation in target molecules. The product is typically handled under inert conditions to preserve its integrity.
2-(2-{[(3-Fluorophenyl)methyl]oxy}phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
864772-77-0 structure
Product Name:2-(2-{[(3-Fluorophenyl)methyl]oxy}phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:864772-77-0
MF:C19H22BFO3
MW:328.1856
MDL:MFCD22494090
CID:1852244
PubChem ID:69132664
Update Time:2025-05-27

2-(2-{[(3-Fluorophenyl)methyl]oxy}phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane,2-[2-[(3-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
    • KQQZWJXJGFCHLU-UHFFFAOYSA-N
    • 2-{2-[(3-fluorophenyl)methoxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(2-{[(3-fluorophenyl)methyl]oxy}phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(2-((3-Fluorobenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[2-[(3-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-{2-[(3-FLUOROPHENYL)METHOXY]PHENYL-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • 864772-77-0
    • AS-73622
    • D94040
    • 1,3,2-Dioxaborolane, 2-[2-[(3-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
    • SCHEMBL4659537
    • AKOS037647430
    • 2-(2-{[(3-Fluorophenyl)methyl]oxy}phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL: MFCD22494090
    • Inchi: 1S/C19H22BFO3/c1-18(2)19(3,4)24-20(23-18)16-10-5-6-11-17(16)22-13-14-8-7-9-15(21)12-14/h5-12H,13H2,1-4H3
    • InChI Key: KQQZWJXJGFCHLU-UHFFFAOYSA-N
    • SMILES: FC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])OC1=C([H])C([H])=C([H])C([H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1

Computed Properties

  • Exact Mass: 328.1646029g/mol
  • Monoisotopic Mass: 328.1646029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7

2-(2-{[(3-Fluorophenyl)methyl]oxy}phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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